![molecular formula C17H17N3O3 B4708022 N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide](/img/structure/B4708022.png)
N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide
Overview
Description
N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide, also known as NAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.
In materials science, this compound has been used as a building block for the synthesis of various polymers and materials with unique properties, such as high strength and thermal stability. In catalysis, this compound has been shown to exhibit excellent catalytic activity for various reactions, including the oxidation of alcohols and the reduction of nitroarenes.
Mechanism of Action
The mechanism of action of N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. This compound has been shown to selectively inhibit COX-2, which is involved in the inflammatory response, while sparing COX-1, which is involved in the maintenance of normal physiological functions.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and a long half-life, making it a promising candidate for further development as a drug.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide is its ease of synthesis and purification, which makes it readily available for use in lab experiments. It also exhibits good stability and solubility in various solvents, which makes it easy to work with. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the research and development of N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide. One of the main directions is the further optimization of its pharmacological properties, including its potency, selectivity, and safety profile. Another direction is the development of new materials and polymers based on this compound, which could have a wide range of applications in various fields. Additionally, the development of new catalytic applications for this compound could lead to the discovery of new reactions and processes with important industrial applications.
properties
IUPAC Name |
N-[3-[(4-acetylphenyl)carbamoylamino]phenyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-11(21)13-6-8-14(9-7-13)19-17(23)20-16-5-3-4-15(10-16)18-12(2)22/h3-10H,1-2H3,(H,18,22)(H2,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPSOZTMPLUSOJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.